6-Ethoxybenzo[d]isoxazol-3-amine

• IUPAC Name: 6-ethoxy-1,2-benzoxazol-3-amine
• InChI: InChI=1S/C9H10N2O2/c1-2-12-6-3-4-7-8(5-6)13-11-9(7)10/h3-5H,2H2,1H3,(H2,10,11)
• InChI Key: CULLPWIGEXNOJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=NO2)N
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol

Description

“6-Ethoxybenzo[d]isoxazol-3-amine” is a chemical compound with the molecular formula C9H10N2O2. It has a molecular weight of 178.19. The compound is typically stored at a temperature of 4°C.

Synthesis Analysis

The synthesis of isoxazoles, such as “this compound”, often involves the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H10N2O2/c1-2-12-6-3-4-7-8(5-6)13-11-9(7)10/h3-5H,2H2,1H3,(H2,10,11).

Chemical Reactions Analysis

Isoxazoles, including “this compound”, can undergo a variety of reactions due to the presence of the labile N–O bond in the isoxazole ring. This allows for the generation of various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at a temperature of 4°C.

Scientific Research Applications

Environmental Contaminant Removal

Compounds similar to 6-Ethoxybenzo[d]isoxazol-3-amine, particularly those with aromatic structures and nitrogen-containing rings, have been studied for their environmental presence and removal technologies. For instance, the review by Prasannamedha and Kumar (2020) discusses the removal of sulfamethoxazole, a persistent organic pollutant, using cleaner techniques like adsorption and photocatalytic degradation (Prasannamedha & Kumar, 2020). These methodologies could be applicable to a wide range of compounds, including this compound, for environmental decontamination.

Antioxidant Activity Analysis

The exploration of antioxidant activities is another area where compounds like this compound might find relevance. Munteanu and Apetrei (2021) provide a critical presentation on various tests used to determine the antioxidant activity of compounds, highlighting the importance of such studies in food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021). Given the structural uniqueness of this compound, investigating its antioxidant potential could be of significant interest.

Anticancer Agents from Natural Sources

Isoxazoline derivatives, which share structural similarities with this compound, have been highlighted for their anticancer properties. Kaur et al. (2014) review the occurrence of isoxazoline compounds in natural sources, their extraction, and synthetic pathways, emphasizing their potential as anticancer agents (Kaur et al., 2014). This suggests that researching the bioactivity of this compound could uncover novel therapeutic uses.

Synthetic Pathways and Chemical Transformations

The facile synthesis and antioxidant evaluation of isoxazolone derivatives, as discussed by Laroum et al. (2019), present a methodology for creating compounds with significant biological and medicinal properties (Laroum et al., 2019). Such synthetic pathways could be adapted for this compound to explore its full spectrum of applications in pharmaceuticals and beyond.

Mechanism of Action

While the specific mechanism of action for “6-Ethoxybenzo[d]isoxazol-3-amine” is not provided in the search results, isoxazoles are commonly found in many commercially available drugs and have been the subject of research in medicinal chemistry over the past decades.

Safety and Hazards

The safety information for “6-Ethoxybenzo[d]isoxazol-3-amine” includes several hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Future Directions

Isoxazoles, including “6-Ethoxybenzo[d]isoxazol-3-amine”, continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use. Future research will likely focus on developing new eco-friendly synthetic strategies and exploring the potential biological applications of isoxazoles.